Cas no 2138113-14-9 (1-(2-fluoropyridin-3-yl)methyl-4-(propan-2-yl)piperazine)

• Product Name: 1-(2-fluoropyridin-3-yl)methyl-4-(propan-2-yl)piperazine
• CAS No: 2138113-14-9
• MF: C₁₃H₂₀FN₃
• MW: 237.31640625
• CID: 6389409
• PubChem ID: 165499587
• Update Time: 2025-07-22

1-(2-fluoropyridin-3-yl)methyl-4-(propan-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoropyridin-3-yl)methyl-4-(propan-2-yl)piperazine
• EN300-1196977
• 2138113-14-9
• 1-[(2-fluoropyridin-3-yl)methyl]-4-(propan-2-yl)piperazine

• Inchi： 1S/C13H20FN3/c1-11(2)17-8-6-16(7-9-17)10-12-4-3-5-15-13(12)14/h3-5,11H,6-10H2,1-2H3
• InChI Key： NXVJGFBQFYHWHS-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CN1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 237.16412581g/mol
• Monoisotopic Mass: 237.16412581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 19.4Ų

Additional information on 1-(2-fluoropyridin-3-yl)methyl-4-(propan-2-yl)piperazine

Introduction to 1-(2-fluoropyridin-3-yl)methyl-4-(propan-2-yl)piperazine (CAS No. 2138113-14-9)

1-(2-fluoropyridin-3-yl)methyl-4-(propan-2-yl)piperazine, identified by the Chemical Abstracts Service Number (CAS No.) 2138113-14-9, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the piperazine class, which is widely recognized for its utility in medicinal chemistry due to its structural versatility and biological activity. The presence of a fluoropyridine moiety and an isopropyl-substituted piperazine ring enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The fluoropyridine moiety, specifically the 2-fluorinated pyridine ring, is a critical feature that contributes to the compound's binding affinity and metabolic stability. Fluorine atoms are known to modulate the electronic properties of molecules, often improving their interaction with biological targets. In this context, the 2-fluoropyridine group in 1-(2-fluoropyridin-3-yl)methyl-4-(propan-2-yl)piperazine likely plays a pivotal role in its pharmacodynamic properties. Recent studies have demonstrated that fluorinated pyridines are frequently incorporated into drug candidates due to their ability to enhance binding interactions with enzymes and receptors.

The isopropyl-substituted piperazine ring in this compound further contributes to its pharmacological potential. Piperazine derivatives are well-documented for their role in various therapeutic areas, including central nervous system (CNS) disorders, antipsychotics, and antihistamines. The addition of an isopropyl group at the 4-position of the piperazine ring introduces steric bulk, which can influence the compound's solubility, permeability, and overall bioavailability. This modification is strategically important in optimizing drug-like properties, ensuring that the compound behaves favorably in preclinical and clinical settings.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated piperazine derivatives in developing novel therapeutics. The combination of a fluoropyridine scaffold with a substituted piperazine ring creates a versatile platform for exploring new pharmacological targets. For instance, studies have shown that such compounds exhibit promising activity against neurological disorders, including depression and schizophrenia. The fluoro-pyridine moiety, in particular, has been implicated in enhancing receptor binding affinity, which is crucial for achieving therapeutic efficacy.

The synthesis of 1-(2-fluoropyridin-3-yl)methyl-4-(propan-2-yl)piperazine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoropyridine group typically involves nucleophilic substitution or cross-coupling reactions, while the isopropyl substitution on the piperazine ring can be achieved through alkylation reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to improve yield and purity. These synthetic strategies are essential for producing high-quality intermediates that can be further developed into lead compounds.

In terms of biological activity, preliminary studies on 1-(2-fluoropyridin-3-yl)methyl-4-(propan-2-yl)piperazine suggest potential utility as an intermediate in the development of CNS-active drugs. The compound's structural features suggest it may interact with serotonin receptors (5-HT receptors), which are implicated in mood regulation and cognitive function. Additionally, its interaction with dopamine receptors could make it relevant for treating motor disorders such as Parkinson's disease. These hypotheses are supported by computational modeling studies that predict favorable binding interactions between this compound and target proteins.

The pharmaceutical industry has increasingly focused on developing small molecule inhibitors targeting neurotransmitter systems. Fluorinated piperazine derivatives, including 1-(2-fluoropyridin-3-yl)methyl-4-(propan-2-yl)piperazine, represent a promising class of compounds due to their ability to modulate receptor activity with high selectivity. Clinical trials have demonstrated the efficacy of similar scaffolds in treating neurological disorders, reinforcing their therapeutic potential. As research progresses, compounds like this are expected to undergo further optimization to enhance their pharmacokinetic profiles and reduce potential side effects.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in predicting how 1-(2-fluoropyridin-3-yl)methyl-4-(propan-2-yl)piperazine interacts with biological targets at the molecular level. These simulations help identify key binding pockets and optimize structural modifications to improve affinity. Additionally, virtual screening techniques have been used to identify potential analogs with enhanced properties. Such computational approaches complement traditional experimental methods, accelerating the drug development process.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with specific receptors and enzymes will provide insights into its therapeutic potential and limitations. Furthermore, investigating its metabolic pathways will help predict any potential toxicity issues and guide dosing strategies. Preclinical studies involving animal models will be crucial for evaluating its safety and efficacy before human trials can commence.

The versatility of 1-(2-fluoropyridin-3-yl)methyl-4-(propan-2-y)piperazine as a pharmacophore makes it an attractive candidate for further development by pharmaceutical companies worldwide. Its structural features offer a balance between potency and selectivity, which are essential criteria for any successful therapeutic agent. As research continues to uncover new applications for fluorinated heterocycles like pyridines, compounds such as this one are likely to play an increasingly important role in addressing unmet medical needs.